Cas no 474746-06-0 (1-(Methoxycarbonyl)ethyl benzodithioate)

• Product Name: 1-(Methoxycarbonyl)ethyl benzodithioate
• CAS No: 474746-06-0
• MF: C₁₁H₁₂O₂S₂
• MW: 240.341780662537
• CID: 2602263
• PubChem ID: 329766187
• Update Time: 2025-06-25

1-(Methoxycarbonyl)ethyl benzodithioate Chemical and Physical Properties

Names and Identifiers

• 2-[(Phenylthioxomethyl)thio]propanoic acid methyl ester
• CS-0133372
• 1-(Methoxycarbonyl)ethyl benzodithioate, >=97%
• METHYL 2-(BENZENECARBOTHIOYLSULFANYL)PROPANOATE
• 1-(Methoxycarbonyl)ethyl benzodithioate
• Methyl 2-((phenylcarbonothioyl)thio)propanoate
• 474746-06-0
• SCHEMBL16093971
• starbld0015882

• Inchi： 1S/C11H12O2S2/c1-8(10(12)13-2)15-11(14)9-6-4-3-5-7-9/h3-8H,1-2H3
• InChI Key： WPFPXUQEUXJYHU-UHFFFAOYSA-N
• SMILES： S(C(C1C=CC=CC=1)=S)C(C(=O)OC)C

Computed Properties

• Exact Mass: 240.02787197g/mol
• Monoisotopic Mass: 240.02787197g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 83.7Ų

Experimental Properties

• Density: 1.1777 g/mL at 25 °C
• Boiling Point: 275.2-284.4 °C
• Refractive Index: n20/D 1.6288

1-(Methoxycarbonyl)ethyl benzodithioate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 1-(Methoxycarbonyl)ethyl benzodithioate

Introduction to 1-(Methoxycarbonyl)ethyl benzodithioate (CAS No. 474746-06-0)

1-(Methoxycarbonyl)ethyl benzodithioate, identified by the Chemical Abstracts Service Number (CAS No.) 474746-06-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the class of benzodithioate derivatives, which are known for their diverse applications in medicinal chemistry and synthetic biology. The structural features of 1-(Methoxycarbonyl)ethyl benzodithioate include a benzene ring substituted with two sulfur atoms and an ethyl ester group linked to a methoxycarbonyl moiety. Such structural motifs often contribute to unique chemical properties that make this compound a valuable intermediate in the synthesis of more complex molecules.

The relevance of 1-(Methoxycarbonyl)ethyl benzodithioate is further underscored by its potential role in the development of novel therapeutic agents. Recent studies have highlighted the importance of benzodithioate derivatives in modulating biological pathways associated with inflammation, neurodegeneration, and metabolic disorders. The methoxycarbonyl group in its structure enhances its reactivity, allowing for further functionalization and conjugation with other bioactive molecules. This flexibility has made it a promising candidate for drug discovery initiatives aimed at addressing unmet medical needs.

In the context of modern pharmaceutical research, 1-(Methoxycarbonyl)ethyl benzodithioate has been explored as a precursor in the synthesis of protease inhibitors, which are critical for treating conditions such as cancer and infectious diseases. Proteases play a pivotal role in various physiological processes, and inhibiting their activity can lead to therapeutic benefits. The benzodithioate scaffold is particularly interesting because it can be engineered to interact selectively with specific protease targets, thereby minimizing side effects associated with broad-spectrum inhibitors.

Moreover, the compound has shown promise in preclinical studies as a modulator of oxidative stress pathways. Oxidative stress is implicated in numerous diseases, including Alzheimer's disease, Parkinson's disease, and cardiovascular disorders. By leveraging the sulfur-rich structure of 1-(Methoxycarbonyl)ethyl benzodithioate, researchers have been able to develop molecules that can scavenge reactive oxygen species (ROS) and protect cells from oxidative damage. This capability is particularly relevant given the increasing evidence linking oxidative stress to aging-related pathologies.

Another area where 1-(Methoxycarbonyl)ethyl benzodithioate has demonstrated utility is in the field of synthetic organic chemistry. Its reactivity allows for the facile introduction of various functional groups, making it an excellent building block for constructing more complex molecules. For instance, its ability to undergo nucleophilic substitution reactions enables chemists to create derivatives with tailored properties for specific applications. This versatility has been exploited in the development of novel agrochemicals and materials science applications, where precise molecular design is essential.

The synthesis of 1-(Methoxycarbonyl)ethyl benzodithioate typically involves multi-step organic transformations starting from readily available precursors. The process often begins with the reaction of thiophenol derivatives with malonic acid esters under controlled conditions. The introduction of the methoxycarbonyl group is achieved through esterification reactions, which are well-established in organic synthesis. The final product is characterized using spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, infrared (IR) spectroscopy, and mass spectrometry (MS) to ensure its purity and structural integrity.

Recent advancements in computational chemistry have also contributed to the optimization of synthetic routes for 1-(Methoxycarbonyl)ethyl benzodithioate. Molecular modeling techniques allow researchers to predict reaction outcomes and identify optimal reaction conditions before conducting experimental trials. This approach not only saves time but also reduces waste by minimizing trial-and-error experimentation. Such innovations align with the broader trend toward green chemistry principles, which emphasize sustainability and efficiency in chemical synthesis.

The pharmacological potential of 1-(Methoxycarbonyl)ethyl benzodithioate continues to be explored through interdisciplinary collaborations between chemists, biologists, and clinicians. Preclinical studies have revealed that derivatives of this compound exhibit inhibitory activity against various enzymes and receptors implicated in human diseases. For example, some analogs have shown promise in reducing inflammation by inhibiting cyclooxygenase (COX) enzymes or modulating cytokine production pathways.

In addition to its therapeutic applications, 1-(Methoxycarbonyl)ethyl benzodithioate has found utility in research tools designed to study biological mechanisms at a molecular level. Its ability to interact with specific biomolecules makes it a valuable probe for understanding cellular processes such as signal transduction and gene expression. By developing labeled versions of this compound or its derivatives, researchers can track their movement within cells and assess their impact on biological pathways over time.

The future prospects for 1-(Methoxycarbonyl)ethyl benzodithioate are bright, given its multifaceted applications across multiple domains of science and industry. As research progresses, new synthetic methodologies will likely emerge that further enhance its accessibility and utility. Furthermore, ongoing clinical trials may provide insights into its potential as a therapeutic agent or as an adjunctive treatment alongside existing medications.

In conclusion,1-(Methoxycarbonyl)ethyl benzodithioate (CAS No. 474746-06-0) represents a significant advancement in chemical biology with far-reaching implications for medicine and industry. Its unique structural features enable diverse applications ranging from drug development to material science applications while maintaining compliance with safety regulations designed to protect both human health and environmental integrity.